Cas no 433329-57-8 (2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

2-{1-(2-Bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid is a structurally complex organic compound featuring a pyrrolidine-2,5-dione core substituted with a 2-bromo-4-methylphenyl group and a thioether-linked benzoic acid moiety. This compound is of interest in synthetic and medicinal chemistry due to its multifunctional reactivity, including potential as a building block for heterocyclic systems or pharmacophores. The presence of the bromo and methyl substituents enhances its utility in further derivatization via cross-coupling reactions, while the carboxylic acid group offers additional modification sites. Its well-defined structure and functional group diversity make it suitable for applications in drug discovery and materials science, particularly in the design of targeted small molecules.
2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid structure
433329-57-8 structure
Product Name:2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
CAS No:433329-57-8
MF:C18H14BrNO4S
MW:420.277062892914
CID:6593620
PubChem ID:2919713
Update Time:2025-05-20

2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
    • 2-((1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
    • Benzoic acid, 2-[[1-(2-bromo-4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio]-
    • BDBM513116
    • Oprea1_598937
    • AKOS016319390
    • 2-[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
    • SR-01000246799-1
    • acs.jmedchem.1c00409_ST.713
    • 433329-57-8
    • SR-01000246799
    • 2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
    • F1199-0003
    • Cambridge id 6943300
    • AKOS002311358
    • Inchi: 1S/C18H14BrNO4S/c1-10-6-7-13(12(19)8-10)20-16(21)9-15(17(20)22)25-14-5-3-2-4-11(14)18(23)24/h2-8,15H,9H2,1H3,(H,23,24)
    • InChI Key: JLTYRNUNNMLZEL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC=C(C)C=C2Br)C1=O

Computed Properties

  • Exact Mass: 418.98269g/mol
  • Monoisotopic Mass: 418.98269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • Boiling Point: 670.7±55.0 °C(Predicted)
  • pka: 3.39±0.36(Predicted)

2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1199-0003-2μmol
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1199-0003-5μmol
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1199-0003-10μmol
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1199-0003-20μmol
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1199-0003-1mg
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1199-0003-2mg
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1199-0003-3mg
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1199-0003-4mg
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1199-0003-5mg
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1199-0003-10mg
2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
433329-57-8 90%+
10mg
$79.0 2023-05-17

Additional information on 2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Introduction to 2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 433329-57-8) and Its Emerging Applications in Chemical Biology

2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid, identified by the CAS number 433329-57-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a benzoic acid core appended with a dioxopyrrolidine scaffold, which is further functionalized with a sulfanyl group and a bromo-substituted aromatic ring. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic and research applications.

The benzoic acid moiety is well-known for its role as a pharmacological scaffold in numerous drugs and bioactive molecules. Its acidic properties and ability to interact with biological targets make it a versatile component in drug design. In contrast, the dioxopyrrolidine ring introduces rigidity and specific spatial constraints to the molecule, which can influence its binding affinity and selectivity. The presence of a sulfanyl group further enhances the compound's potential bioactivity by facilitating hydrogen bonding interactions and modulating electronic properties. Additionally, the 2-bromo-4-methylphenyl substituent adds another layer of complexity, enabling fine-tuning of metabolic stability and receptor recognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the dioxopyrrolidine sulfanylbenzoic acid derivative can interact with enzymes and receptors involved in critical biological pathways, such as inflammatory responses and metabolic regulation. The bromo-substituted aromatic ring is particularly noteworthy, as it has been shown to enhance binding affinity in certain protein targets by introducing hydrophobic interactions and π-stacking effects.

In the realm of drug discovery, this compound has been explored for its potential therapeutic effects in several disease models. Preliminary in vitro studies indicate that it may exhibit anti-inflammatory properties by modulating cytokine production pathways. Furthermore, its structural features suggest possible applications in treating metabolic disorders, where dysregulation of lipid and glucose homeostasis plays a central role. The combination of the benzoic acid, dioxopyrrolidine, and sulfanyl moieties creates a multifaceted pharmacophore that could be leveraged to develop novel therapeutics targeting complex diseases.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the dioxopyrrolidine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, introducing the sulfanyl group at the correct position necessitates precise control over reaction pathways to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the preparation of such complex molecules, making them more accessible for further investigation.

From a computational biology perspective, the three-dimensional structure of this compound has been modeled using cutting-edge software tools to predict its interaction with biological targets. These models have revealed that the bromo-substituted aromatic ring plays a crucial role in determining binding affinity, while the dioxopyrrolidine sulfanylbenzoic acid moiety provides specificity for certain protein receptors. Such insights are invaluable for designing derivatives with enhanced bioactivity and reduced off-target effects.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique structural features make it an attractive candidate for developing novel pesticides or specialty chemicals that interact selectively with biological targets in plants or microorganisms. Furthermore, its ability to form stable complexes with metal ions suggests possible uses in catalysis or material engineering.

As research continues to uncover new biological functions and therapeutic opportunities, compounds like 2-{1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 433329-57-8) are poised to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments. The integration of synthetic chemistry, computational biology, and pharmacology will be essential in realizing their full potential.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk